Cas no 2022735-22-2 (2-(4-bromothiophen-2-yl)methyl-2-methylbutanal)

• Product Name: 2-(4-bromothiophen-2-yl)methyl-2-methylbutanal
• CAS No: 2022735-22-2
• MF: C₁₀H₁₃BrOS
• MW: 261.178621053696
• CID: 5999452
• PubChem ID: 165587037
• Update Time: 2025-10-29

2-(4-bromothiophen-2-yl)methyl-2-methylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromothiophen-2-yl)methyl-2-methylbutanal
• 2022735-22-2
• 2-[(4-bromothiophen-2-yl)methyl]-2-methylbutanal
• EN300-1619377

• Inchi： 1S/C10H13BrOS/c1-3-10(2,7-12)5-9-4-8(11)6-13-9/h4,6-7H,3,5H2,1-2H3
• InChI Key： WANAOBOMKUYNIA-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CC(C=O)(C)CC

Computed Properties

• Exact Mass: 259.98705g/mol
• Monoisotopic Mass: 259.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.3Ų

Additional information on 2-(4-bromothiophen-2-yl)methyl-2-methylbutanal

Chemical Profile of 2-(4-bromothiophen-2-yl)methyl-2-methylbutanal (CAS No. 2022735-22-2)

2-(4-bromothiophen-2-yl)methyl-2-methylbutanal, identified by its Chemical Abstracts Service number (CAS No. 2022735-22-2), is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This aldehyde derivative features a thiophene ring substituted with a bromine atom at the 4-position, coupled with a butyl chain that includes a methyl group at the 2-position, forming an interesting scaffold for further chemical modifications and biological evaluations.

The compound’s molecular structure positions it as a potential intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of both an aldehyde group and a brominated thiophene moiety makes it a versatile building block for medicinal chemists exploring heterocyclic compounds, which are widely recognized for their role in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of such compounds with greater accuracy. The bromothiophene core in 2-(4-bromothiophen-2-yl)methyl-2-methylbutanal has been shown to exhibit favorable interactions with biological targets, suggesting its utility in designing small-molecule drugs that can modulate specific pathways involved in diseases such as cancer, inflammation, and neurological disorders.

In particular, studies have highlighted the potential of thiophene derivatives in addressing unmet medical needs. The 4-bromo substituent enhances the electrophilicity of the thiophene ring, making it more susceptible to nucleophilic attack during further derivatization processes. This property is particularly valuable when constructing hybrid molecules that combine the bioactivity of thiophene-based scaffolds with other pharmacophores.

The aldehyde functionality at the terminal position of the butyl chain in 2-(4-bromothiophen-2-yl)methyl-2-methylbutanal provides a reactive site for condensation reactions, such as Schiff base formation, which is a common strategy in drug development to enhance binding affinity to biological targets. Additionally, the methyl group at the 2-position of the butyl chain contributes to steric and electronic modulation, influencing both the solubility and metabolic stability of derived compounds.

Current research is exploring the use of this compound as a precursor in synthesizing kinase inhibitors, given the well-documented role of brominated thiophenes in disrupting aberrant signaling pathways. Preliminary in vitro studies have indicated that derivatives of 2-(4-bromothiophen-2-yl)methyl-2-methylbutanal may exhibit inhibitory effects on specific kinases implicated in tumor growth and progression. These findings align with broader trends in oncology research, where targeting dysregulated kinases has become a cornerstone strategy for developing effective anticancer therapies.

Beyond oncology, the compound’s structural features make it relevant to investigations into central nervous system (CNS) disorders. The ability to modulate neurotransmitter activity through carefully designed heterocyclic scaffolds is an active area of exploration. The bromothiophene moiety, in particular, has been associated with compounds that exhibit neuroprotective or antipsychotic properties, although further research is needed to fully elucidate these effects.

The synthesis of 2-(4-bromothiophen-2-yl)methyl-2-methylbutanal itself presents an interesting challenge due to its multi-step construction requirements. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound’s synthetic utility but also contribute to the broader toolkit available for medicinal chemists.

The compound’s physicochemical properties, such as its solubility profile and stability under various conditions, are critical factors that influence its suitability for further development. Optimizing these properties through structural modifications can enhance bioavailability and reduce potential toxicity profiles—a key consideration in drug discovery pipelines.

As computational power increases and machine learning models become more sophisticated, virtual screening approaches are being increasingly leveraged to identify promising candidates like 2-(4-bromothiophen-2-yl)methyl-2-methylbutanal for experimental validation. These high-throughput virtual screening methods enable researchers to rapidly assess large libraries of compounds based on predicted binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties.

In conclusion,CAS No. 2022735-22-2, corresponding to 2-(4-bromothiophen-2-yl)methyl-2-methylbutanal, represents a valuable asset in pharmaceutical research due to its structural versatility and potential biological activity. Its unique combination of functional groups positions it as a promising candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges.